Cas no 106060-18-8 (3-Pentyn-1-ol, methanesulfonate)

• Product Name: 3-Pentyn-1-ol, methanesulfonate
• CAS No: 106060-18-8
• MF: C₆H₁₂O₄S
• MW: 180.222081184387
• CID: 1170428
• PubChem ID: 71334054
• Update Time: 2025-04-20

3-Pentyn-1-ol, methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Pentyn-1-ol, methanesulfonate
• methanesulfonic acid,pent-3-yn-1-ol
• Methanesulfonic acid--pent-3-yn-1-ol (1/1)
• DTXSID50762222
• 106060-18-8

• Inchi： 1S/C5H8O.CH4O3S/c1-2-3-4-5-6;1-5(2,3)4/h6H,4-5H2,1H3;1H3,(H,2,3,4)
• InChI Key： WFUMTOCTKYHZED-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.OCCC#CC

Computed Properties

• Exact Mass: 162.0351
• Monoisotopic Mass: 180.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 43.37